Cas no 102301-81-5 (4-Ethynyl-1H-indole)

• Product Name: 4-Ethynyl-1H-indole
• CAS No: 102301-81-5
• MF: C₁₀H₇N
• MW: 141.169282197952
• MDL: MFCD18207357
• CID: 2623322
• PubChem ID: 13970669
• Update Time: 2025-10-08

4-Ethynyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-1H-indole
• 1H-Indole, 4-ethynyl-
• 4-ethynylindole
• SB14719
• DB-381156
• 102301-81-5
• CS-0380369
• DTXSID70553477
• EN300-1867003
• CEA30181
• AKOS006384704
• MFCD18207357
• SCHEMBL18000260
• DTXCID50504260

• MDL： MFCD18207357
• Inchi： 1S/C10H7N/c1-2-8-4-3-5-10-9(8)6-7-11-10/h1,3-7,11H
• InChI Key： HGHQEOJJLFYMIV-UHFFFAOYSA-N
• SMILES： N1C=CC2C(C#C)=CC=CC1=2

Computed Properties

• Exact Mass: 141.057849g/mol
• Monoisotopic Mass: 141.057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.17g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 4-Ethynyl-1H-indole

4-Ethynyl-1H-Indole: A Comprehensive Overview

4-Ethynyl-1H-indole (CAS No. 102301-81-5) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its indole core with an ethynyl group at the 4-position, exhibits unique electronic properties and structural versatility, making it a valuable building block in various chemical syntheses and applications.

The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is renowned for its widespread presence in natural products and its role in numerous biological processes. The introduction of an ethynyl group at the 4-position of the indole ring introduces additional functionality, enhancing the compound's reactivity and potential for further modification. This makes 4-ethynyl-1H-indole a highly versatile molecule in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-ethynyl-1H-indole through various routes, including metal-catalyzed cross-coupling reactions and direct aryne cyclizations. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science.

In the realm of pharmacology, 4-ethynyl-1H-indole has been explored as a potential lead compound for the development of novel therapeutics. Its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has made it a subject of interest in drug design studies. Recent research has highlighted its potential as a modulator of serotonin receptors, which are implicated in numerous neurological disorders, including depression and anxiety.

Beyond pharmacology, 4-ethynyl-1H-indole has found applications in materials science due to its aromaticity and conjugated system. The compound has been utilized as a precursor for the synthesis of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in optoelectronics.

The structural flexibility of 4-ethynyl-1H-indole also lends itself to click chemistry applications. The ethynyl group can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the construction of complex molecules with high precision. This property has been exploited in the development of bioconjugates and drug delivery systems.

Moreover, 4-ethynyl-1H-indole has been employed as a building block in the synthesis of natural product analogs. Its ability to participate in various cyclization reactions has facilitated the construction of complex molecular frameworks inspired by biologically active compounds found in nature.

In terms of spectroscopic properties, 4-ethynyl-1H-indole exhibits distinct UV-vis absorption bands due to its conjugated π-system. These properties make it suitable for use as a chromophore in sensors and imaging agents. Recent studies have explored its application as a fluorescent probe for detecting metal ions and other analytes in aqueous environments.

The synthesis of 4-ethynyl-1H-indole typically involves the coupling of an indole derivative with an alkyne under catalytic conditions. Various catalysts, such as palladium complexes and transition metal catalysts, have been employed to facilitate this process. The choice of catalyst and reaction conditions significantly influences the yield and regioselectivity of the product.

In conclusion, 4-Ethynyl-1H-indole (CAS No. 102301-81-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional versatility continue to drive innovative research and development efforts across academia and industry alike.